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Compound of Interest

Compound Name: Pirimicarb-dé

Cat. No.: B1357182

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pirimicarb-d6 is the deuterated form of Pirimicarb, a selective carbamate insecticide. As an
isotopic-labeled compound, it serves as an internal standard in analytical and research
applications, particularly in mass spectrometry-based studies for environmental and agricultural
monitoring. Pirimicarb itself is a potent and fast-acting acetylcholinesterase (AChE) inhibitor,
primarily used to control aphids in a variety of crops.[1][2] The deuterium labeling in
Pirimicarb-d6 provides a distinct mass shift, facilitating its use as a reliable internal standard
for the accurate quantification of Pirimicarb residues.

This technical guide provides in-depth information on the safety, handling, and storage of
Pirimicarb-d6, tailored for professionals in research and drug development. It includes a
summary of quantitative data, an overview of experimental safety protocols, and visualizations
of key biological pathways.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Pirimicarb-d6 is presented in Table
1.
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Property Value Reference

2-Dimethylamino-5,6-dimethyl-
Chemical Name 4-pyrimidinyl dimethyl-d6- [3]
carbamate

Pirimicarb-d6 (dimethyl-d6-

Synonyms carbamoyl) ]
CAS Number 1015854-66-6 [3]
Molecular Formula C11D6H12N40O2 [3]
Molecular Weight 244.32 g/mol [3]

White to nearly white
Appearance _ [5]
crystalline powder

Melting Point 91-94 °C [5]

. Soluble in acetone; slightly
Solubility . [5]
soluble in water.

Stable for at least 2 years
N under normal storage
Stability iy [51[61[7]
conditions. May be altered by

light.

Safety and Hazard Information

Pirimicarb-d6 is classified as a hazardous substance. A comprehensive summary of its GHS
classification and associated hazard statements is provided in Table 2.

GHS Classification
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Hazard Class Category Hazard Statement
. H301: Toxic if swallowed[3][5]
Acute Toxicity, Oral 3
[81[°]
Acute Toxicity, Inhalation .
) 2 H330: Fatal if inhaled[5]
(Dusts/Mists)
) o H317: May cause an allergic
Skin Sensitization 1 ] )
skin reaction[5][9]
. . H351: Suspected of causing
Carcinogenicity 2

cancer[5][9]

Specific Target Organ Toxicity
(Single Exposure)

1 (Nervous system)

H370: Causes damage to

organs (nervous system)[5]

Specific Target Organ Toxicity
(Repeated Exposure)

2 (Nervous system, blood

system, liver, kidneys)

H373: May cause damage to
organs through prolonged or
repeated exposure (nervous

system, blood system, liver,

kidneys)[5]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic
Environment, Acute life[5][8][10]
) H410: Very toxic to aquatic life
Hazardous to the Aquatic ) ]
1 with long lasting effects[3][5][8]

Environment, Chronic

[110]

Precautionary Statements

A comprehensive list of precautionary statements for the safe handling of Pirimicarb-d6 is

provided in Table 3.
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Type Code Statement

] Obtain special instructions
Prevention P201
before use.[9]

Do not handle until all safety
P202 precautions have been read

and understood.[9]

Do not breathe

P260 dust/fume/gas/mist/vapours/sp
ray.[5]
Wash skin thoroughly after
P264
handling.[3][6][10]
Do not eat, drink or smoke
P270 _ _
when using this product.[6][10]
Use only outdoors or in a well-
P271
ventilated area.[6]
Contaminated work clothing
pP272 should not be allowed out of
the workplace.[6]
Avoid release to the
P273 _
environment.[3][6][10]
Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[6][9]

IF SWALLOWED: Immediately
Response P301 + P310 call a POISON CENTER or
doctor/physician.[3][10]

IF ON SKIN: Wash with plenty

of soap and water.[6][9]

P302 + P352

IF INHALED: Remove person
P304 + P340 to fresh air and keep
comfortable for breathing.[6][9]
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IF exposed or concerned: Get

P308 + P313 ) ) )
medical advice/attention.[9]
If skin irritation or rash occurs:
P333 + P313 Get medical advice/attention.
[61[°]
Take off contaminated clothing
P362 + P364 )
and wash it before reuse.[6]
P391 Collect spillage.[3][6][10]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[6][9]
P405 Store locked up.[3][6][10]
Dispose of contents/container
) in accordance with
Disposal P501

local/regional/national/internati

onal regulations.[3][6][10]

Handling and Personal Protection

Proper handling procedures and the use of personal protective equipment (PPE) are critical to
minimize exposure and ensure safety when working with Pirimicarb-d6.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.[6][8][10]

e Provide eyewash stations and safety showers in close proximity to the work area.[10]

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment is provided in Table 4.
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Body Part

Recommendation

Eyes/Face

Weatr tightly fitting safety goggles or a face
shield (conforming to EN 166 or NIOSH
standards).[3][4][6]

Skin

Wear chemical-resistant gloves (e.g., butyl
rubber, nitrile rubber) that comply with EN 374
standards. Wear protective clothing, such as a
lab coat or chemical-resistant apron, and
closed-toe shoes.[3][4][6]

Respiratory

If ventilation is inadequate or for high-potency
work, use a NIOSH-approved respirator with an
appropriate cartridge (e.g., type P2 (EN 143)).[3]

Hygiene Practices

Storage and Disposal

Storage

Avoid contact with skin, eyes, and clothing.[6][11]
Do not eat, drink, or smoke in the laboratory.[6][10][11]
Wash hands thoroughly with soap and water after handling and before breaks.[6][10][11]

Remove and wash contaminated clothing before reuse.[6]

» Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[6][10]

o Store locked up and away from children, animals, food, and feedstuffs.

» Protect from direct sunlight and sources of ignition.[8][10]

o Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and strong bases.[10] Pirimicarb is hydrolyzed by boiling with strong acids and alkalis.[7]
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Disposal

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[6]

e Do not allow the chemical to enter drains or waterways.[8]

 Triple-rinse empty containers before disposal.

First Aid Measures

In case of exposure, follow these first aid guidelines and seek immediate medical attention.

Exposure Route First Aid Measures

Immediately call a poison control center or
Ingestion doctor. Do NOT induce vomiting. Rinse mouth
with water.[6][8][10]

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o . _ :
artificial respiration. Seek immediate medical

attention.[6][10]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ]
water for at least 15 minutes. Seek medical

attention if irritation persists.[6][10]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[6][8][10]

Toxicological Information

Pirimicarb is a carbamate insecticide that acts as a reversible inhibitor of acetylcholinesterase
(AChE).[1] Inhibition of AChE leads to an accumulation of the neurotransmitter acetylcholine in
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the synaptic cleft, resulting in overstimulation of cholinergic receptors and subsequent
neurotoxic effects. Symptoms of exposure in humans can include headache, dizziness,
nausea, blurred vision, muscle twitching, and in severe cases, seizures and respiratory failure.
[10]

A summary of acute toxicity data for Pirimicarb is provided in Table 5.

Test Species Route Value

LDso Rat Oral 142 mg/kg
LDso Rat Dermal >2000 mg/kg
LCso Rat Inhalation 0.948 mg/L/4h

Note: Data is for the active ingredient Pirimicarb, as specific data for Pirimicarb-d6 is limited.
The toxicological properties are expected to be very similar.

Experimental Protocols Overview

Detailed experimental protocols for the safety assessment of Pirimicarb-d6 are not publicly
available. However, such studies would typically follow standardized guidelines from
organizations like the Organisation for Economic Co-operation and Development (OECD) or
the U.S. Environmental Protection Agency (EPA).

Acute Oral Toxicity (e.g., OECD Guideline 423)

This study is designed to determine the median lethal dose (LDso) of a substance when
administered orally.

o Test Animals: Typically, young adult rats of a single sex (usually females) are used.

e Procedure: A single dose of the test substance is administered by gavage. The study starts
with a dose expected to cause some signs of toxicity without mortality. Based on the
outcome, the dose for the next group of animals is adjusted up or down.

» Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days. A gross necropsy is performed on all animals at the end of
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the study.

Acute Dermal Toxicity (e.g., OECD Guideline 402)

This study assesses the toxicity of a substance following a single dermal application.
o Test Animals: Rats, rabbits, or guinea pigs are commonly used.

o Procedure: The test substance is applied uniformly to a shaved area of the skin (at least 10%
of the body surface area) and held in place with a porous gauze dressing for 24 hours.

o Observations: Similar to the oral toxicity study, animals are observed for signs of toxicity and
mortality over a 14-day period, followed by a gross necropsy.

Acute Inhalation Toxicity (e.g., OECD Guideline 403)

This study evaluates the toxicity of a substance when inhaled.
o Test Animals: Rats are the preferred species.

e Procedure: Animals are exposed to the test substance as a gas, vapor, aerosol, or dust in a
whole-body or nose-only inhalation chamber for a fixed period (typically 4 hours).

» Observations: Observations for toxicity and mortality are made during and after exposure for
up to 14 days.

A generalized workflow for conducting an acute toxicity study is depicted in the following
diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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